Cas no 127356-56-3 (ethyl 3-(3-methylbut-3-enyl)benzoate)

Ethyl 3-(3-methylbut-3-enyl)benzoate is a specialized ester compound featuring a benzoate core substituted with a 3-methylbut-3-enyl group at the 3-position. This structure imparts unique reactivity and functional versatility, making it valuable in organic synthesis and fragrance applications. The presence of the unsaturated isoprenoid side chain enhances its potential as an intermediate for further derivatization, including cyclization or polymerization reactions. Its ethyl ester group offers favorable solubility in organic solvents, facilitating handling in laboratory settings. The compound’s balanced lipophilicity and structural motifs make it suitable for research in flavor, fragrance, and pharmaceutical chemistry, where tailored aromatic esters are often required.
ethyl 3-(3-methylbut-3-enyl)benzoate structure
127356-56-3 structure
Product Name:ethyl 3-(3-methylbut-3-enyl)benzoate
CAS No:127356-56-3
MF:C14H18O2
MW:218.291524410248
MDL:MFCD01319581
CID:880382
Update Time:2026-04-29

ethyl 3-(3-methylbut-3-enyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(3-methylbut-3-enyl)benzoate
    • 4-(3-Carboethoxyphenyl)-2-methyl-1-butene
    • MDL： MFCD01319581
    • Inchi： InChI=1S/C14H18O2/c1-4-16-14(15)13-7-5-6-12(10-13)9-8-11(2)3/h5-7,10H,2,4,8-9H2,1,3H3
    • InChI Key： JDWNCCIRUNJUIC-UHFFFAOYSA-N
    • SMILES： CCOC(=O)C1=CC=CC(=C1)CCC(=C)C

Computed Properties

  • Exact Mass: 218.13100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.37200

ethyl 3-(3-methylbut-3-enyl)benzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

ethyl 3-(3-methylbut-3-enyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
200231-2g
4-(3-carboethoxyphenyl)-2-methyl-1-butene
 127356-56-3 97%
2g
 ￡624.00 2022-03-01
Fluorochem
200231-5g
4-(3-carboethoxyphenyl)-2-methyl-1-butene
 127356-56-3 97%
5g
 ￡1543.00 2022-03-01
abcr
AB360184-1 g
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; .
 127356-56-3 97%
1g
 €794.30 2023-06-20
abcr
AB360184-2 g
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; .
 127356-56-3 97%
2g
 €1065.20 2023-06-20
abcr
AB360184-5 g
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; .
 127356-56-3 97%
5g
 €2507.20 2023-06-20
abcr
AB360184-1g
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; .
 127356-56-3 97%
1g
 €794.30 2025-02-21
abcr
AB360184-2g
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; .
 127356-56-3 97%
2g
 €1065.20 2025-02-21
abcr
AB360184-5g
4-(3-Carboethoxyphenyl)-2-methyl-1-butene, 97%; .
 127356-56-3 97%
5g
 €2507.20 2025-02-21
Ambeed
A268902-1g
4-(3-Carboethoxyphenyl)-2-methyl-1-butene
 127356-56-3 95+%
1g
 $385.0 2024-04-25
A2B Chem LLC
AA42481-1g
4-(3-Carboethoxyphenyl)-2-methyl-1-butene
 127356-56-3 97%
1g
 $548.00 2024-04-20

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